1-[2-(4-Fluoro-phenyl)-acetyl]-azetidine-3-carboxylic acid(2-oxo-2,3-dihydro-1H-benzoimidazol-5-ylmethyl)-amide

• IUPAC Name: 1-[2-(4-fluorophenyl)acetyl]-N-[(2-oxo-1,3-dihydrobenzimidazol-5-yl)methyl]azetidine-3-carboxamide
• InChI: InChI=1S/C20H19FN4O3/c21-15-4-1-12(2-5-15)8-18(26)25-10-14(11-25)19(27)22-9-13-3-6-16-17(7-13)24-20(28)23-16/h1-7,14H,8-11H2,(H,22,27)(H2,23,24,28)
• InChI Key: WDIHAZKMKXZPDK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=CC=C(C=C2)F)C(=O)NCC3=CC4=C(C=C3)NC(=O)N4
• Molecular Formula: C20H19FN4O3
• Molecular Weight: 382.4 g/mol
• CAS No.: 1361113-81-6

Description

Synthesis Analysis

This involves detailing the methods and steps used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions used in the synthesis.

Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in the compound and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes identifying the reactants and products, the conditions under which the reaction occurs, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves determining properties such as the compound’s melting point, boiling point, solubility, optical activity, and reactivity.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : The compound is involved in the synthesis of various heterocyclic compounds, such as Biphenyl 4-carboxylic acid derivatives (Patel, Malik, & Bhatt, 2009).
• Characterization Methods : These synthesized compounds are characterized using techniques like elemental analysis, IR, 1H NMR, and mass spectra, providing insights into their structural properties.

Pharmacological Applications

• Antimicrobial Activity : Compounds synthesized using this chemical structure have shown potent antimicrobial activities against a variety of pathogens, including S. aureus and E. coli (Ozden et al., 2005), (Mistry, Desai, & Desai, 2016), (El-Meguid, 2014).
• Antibacterial Agents : Specific derivatives of this compound have been studied for their antibacterial properties, showing effectiveness against various bacterial strains (Frigola et al., 1995).

Chemical Reactions and Properties

• Heterocyclic Compound Synthesis : It plays a role in the creation of novel heterocyclic compounds, which are vital in various biological and pharmacological fields (Sharma et al., 2013).
• Polyamide Synthesis : Utilized in the synthesis of polyamides, indicating its importance in polymer chemistry (Ueda, Kameyama, & Ikeda, 1987).

Labeling and Radiopharmaceutical Applications

• Labeling of Antagonists : Used in the synthesis of labeled CCR1 antagonists for potential treatment in rheumatoid arthritis (Latli et al., 2018).

Mechanism of Action

In a biological context, this refers to how the compound interacts with biological systems to exert its effects. It may involve binding to specific proteins or other molecules, triggering specific biochemical pathways, or altering the function of cells.

Safety and Hazards

This includes information on the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage.